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An In-Depth Technical Guide to the Physical Properties of Benzyloxyacetaldehyde Diethyl
Acetal

For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzyloxyacetaldehyde diethyl acetal is a key organic compound utilized in a variety of

synthetic pathways, particularly in the development of novel pharmaceutical agents and

complex molecular architectures. Its unique structural features, combining a benzyloxy group

with a diethyl acetal, render it a versatile building block. A thorough understanding of its

physical properties is paramount for its effective handling, application in reactions, and for the

purification of resulting products. This guide provides a comprehensive overview of the core

physical characteristics of Benzyloxyacetaldehyde diethyl acetal, offering insights into the

practical implications of these properties for laboratory and process chemistry.

Molecular Structure and Identity
The foundational step in understanding the physicochemical behavior of a compound is to

analyze its molecular structure. Benzyloxyacetaldehyde diethyl acetal, with the IUPAC name

[(2,2-diethoxyethoxy)methyl]benzene, possesses a combination of aromatic and aliphatic ether

functionalities, as well as an acetal group. This structure dictates its reactivity, solubility, and

other physical attributes.
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Caption: Molecular Structure of Benzyloxyacetaldehyde Diethyl Acetal

Summary of Physical Properties
The following table summarizes the key physical properties of Benzyloxyacetaldehyde
diethyl acetal, compiled from various authoritative sources. These values are critical for

experimental design, including reaction setup, solvent selection, and purification methods.

Property Value Source(s)

Molecular Formula C₁₃H₂₀O₃ [1][2][3][4]

Molecular Weight 224.30 g/mol [1][2]

Appearance Clear colorless liquid [2][5]

Boiling Point 99-100 °C at 0.6 mmHg [2][6]

Density 0.987 g/mL at 25 °C [2][6]

Refractive Index (n20/D) 1.4770-1.4810 [2][5][6]

Flash Point 79 °C (174.2 °F) - closed cup [2]

Solubility

Information not widely

available, but expected to be

soluble in common organic

solvents.

CAS Number 42783-78-8 [1][2][3][4][5][7]

Detailed Analysis of Physical Properties
Boiling Point: A Critical Parameter for Purification
The boiling point of Benzyloxyacetaldehyde diethyl acetal is reported as 99-100 °C at a

reduced pressure of 0.6 mmHg.[2][6] This property is of utmost importance for purification by

distillation. The specification of the boiling point at a reduced pressure indicates that the

compound is likely susceptible to decomposition at its atmospheric boiling point. High

temperatures can lead to the elimination of ethanol or other degradation pathways. Therefore,

vacuum distillation is the required method for obtaining high-purity material. The relatively high
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boiling point, even under vacuum, is a consequence of its molecular weight and the presence

of polar ether linkages which contribute to intermolecular dipole-dipole interactions.

Density and its Implications
With a density of 0.987 g/mL at 25 °C, Benzyloxyacetaldehyde diethyl acetal is slightly less

dense than water.[2][6] This information is crucial for liquid-liquid extractions. In a biphasic

system with water, it will form the upper layer, facilitating its separation from aqueous washes.

This property is also essential for calculating molar quantities from a given volume of the

substance.

Refractive Index: A Quick Purity Check
The refractive index, measured at 1.478 (at 20°C using the D-line of a sodium lamp), is a

sensitive measure of the purity of a liquid sample.[6] For researchers synthesizing or using this

compound, a quick measurement of the refractive index can provide an immediate indication of

whether the material is pure or contains impurities, such as starting materials or solvents. Any

significant deviation from the reported range of 1.4770-1.4810 could suggest contamination.[2]

[5]

Flash Point and Safety Considerations
The flash point of Benzyloxyacetaldehyde diethyl acetal is 79 °C (174.2 °F) in a closed cup

test.[2] This classifies it as a combustible liquid. While not highly flammable, it will ignite with a

source of ignition at or above this temperature. Therefore, it is essential to handle this

compound in a well-ventilated area, away from open flames and sparks. Standard laboratory

safety protocols, including the use of a fume hood and appropriate personal protective

equipment (PPE), should be strictly followed.

Experimental Protocols: Not Explicitly Detailed but
Inferred
While the provided search results do not contain detailed step-by-step experimental protocols

for determining these physical properties, standard methodologies are implied:

Boiling Point Determination: The boiling point at reduced pressure would be determined

using a vacuum distillation apparatus. The temperature at which the liquid and vapor phases
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are in equilibrium at a specific pressure (0.6 mmHg) is recorded.

Density Measurement: This is typically measured using a pycnometer or a digital density

meter at a controlled temperature (25 °C).

Refractive Index Measurement: A refractometer, calibrated and maintained at 20 °C, would

be used to measure the refractive index at the sodium D-line.

Flash Point Determination: A closed-cup flash point tester would be used, where the liquid is

heated in a closed vessel, and a small flame is periodically introduced to the vapor space to

determine the lowest temperature at which the vapors ignite.

Chemical Identification and Data
For unambiguous identification and data retrieval, the following identifiers are crucial:

CAS Number: 42783-78-8[1][2][3][4][5][7]

Molecular Formula: C₁₃H₂₀O₃[1][2][3][4]

InChI Key: VTYTZCJKJNWMGA-UHFFFAOYSA-N[1][2][3][6]

SMILES: CCOC(COCc1ccccc1)OCC[1][2][3][6]

Conclusion
The physical properties of Benzyloxyacetaldehyde diethyl acetal define its behavior in a

laboratory and industrial setting. Its high boiling point under vacuum necessitates specific

purification techniques, while its density and refractive index serve as useful parameters for

handling and quality control. A clear understanding of its combustible nature, as indicated by its

flash point, is critical for ensuring safe laboratory practice. This technical guide provides

researchers, scientists, and drug development professionals with the essential physical data

and practical insights required to effectively and safely utilize this versatile chemical

intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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